Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials
Analyst Pub Date: 2004-12-21 DOI: 10.1039/B412922A
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